Cas no 1806910-24-6 (Methyl 3-bromo-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate)

• Product Name: Methyl 3-bromo-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate
• CAS No: 1806910-24-6
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4914952
• Update Time: 2025-08-05

Methyl 3-bromo-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate

• Inchi： 1S/C8H6BrF2NO3/c1-15-8(14)3-2-12-5(7(10)11)4(9)6(3)13/h2,7H,1H3,(H,12,13)
• InChI Key： IJILJXFMFQUIFN-UHFFFAOYSA-N
• SMILES： BrC1C(C(C(=O)OC)=CNC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-bromo-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate

Methyl 3-bromo-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate (CAS No. 1806910-24-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-bromo-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate (CAS No. 1806910-24-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. This compound, characterized by its bromo and difluoromethyl substituents, along with a hydroxyl group and a carboxylate moiety, serves as a crucial intermediate in the synthesis of various bioactive molecules.

The unique combination of functional groups in Methyl 3-bromo-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate makes it an attractive building block for medicinal chemists. The presence of the bromo atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a valuable component in the design of pharmacophores.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. Methyl 3-bromo-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate has emerged as a key intermediate in several ongoing projects due to its ability to serve as a precursor for molecules with potent biological activity. For instance, derivatives of this compound have been explored as inhibitors of kinases and other enzymes implicated in disease pathogenesis.

The hydroxyl group and carboxylate moiety in Methyl 3-bromo-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate provide additional opportunities for chemical modification. The hydroxyl group can be engaged in etherification or esterification reactions, while the carboxylate group can participate in amide bond formation, enabling the synthesis of a wide range of pharmacologically relevant compounds. These features make it an indispensable tool for synthetic chemists working on drug discovery and development.

Recent advancements in computational chemistry have further highlighted the importance of Methyl 3-bromo-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate as a scaffold for drug design. Molecular modeling studies have demonstrated that compounds derived from this intermediate can exhibit high binding affinity to target proteins, making them promising candidates for further optimization. Moreover, the incorporation of fluorine atoms has been shown to improve pharmacokinetic properties, such as bioavailability and half-life, which are critical factors in drug development.

The pharmaceutical industry has also recognized the potential of Methyl 3-bromo-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate as a key intermediate for large-scale synthesis. Its stability under various reaction conditions makes it suitable for industrial processes, ensuring consistent quality and yield. This has led to increased demand for this compound from both academic research laboratories and commercial chemical suppliers.

In conclusion, Methyl 3-bromo-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate (CAS No. 1806910-24-6) is a multifunctional compound with significant applications in pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable intermediate for the development of novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow even further.